Cas no 65058-82-4 ((S)-β-Butyrolactone)
(S)-β-Butyrolactone is a chiral lactone compound widely used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its enantiomeric purity makes it valuable for producing optically active compounds, particularly in the synthesis of β-substituted γ-butyrolactones and other fine chemicals. The compound exhibits high reactivity in ring-opening reactions, enabling its use in polymerization and derivatization processes. Its stereochemical integrity ensures consistent performance in asymmetric synthesis, making it a preferred choice for developing chiral drugs and specialty materials. (S)-β-Butyrolactone is also employed in research applications requiring precise stereocontrol. Proper handling is essential due to its reactivity and potential sensitivity to moisture.
(S)-β-Butyrolactone structure
Product Name:(S)-β-Butyrolactone
CAS No:65058-82-4
MF:C4H6O2
MW:86.0892415046692
CID:409171
PubChem ID:6998969
Update Time:2025-10-29
(S)-β-Butyrolactone Chemical and Physical Properties
Names and Identifiers
-
- (S)-4-Methyloxetan-2-one
- 2-Oxetanone, 4-methyl-, (S)-
- 4-methyl-2-oxetanone
- (R)-β-butyrolactone
- (S)-β-butyrolactone
- rac-BBL
- β-Hydroxybutyric acid lactone
- (S)-Butyrolactone
- (s)-beta-butyrolactone
- 65058-82-4
- (-)-beta-Methylpropiolactone
- beta-Butyrolactone, (-)-
- (4S)-4-methyloxetan-2-one
- (-)-.BETA.-BUTYROLACTONE
- UNII-X25Z9LJI75
- X25Z9LJI75
- (-)-.BETA.-METHYLPROPIOLACTONE
- CHEMBL452927
- AKOS015900345
- 2-Oxetanone, 4-methyl-, (4S)-
- Q27293396
- (S)-?-Butyrolactone
- .BETA.-BUTYROLACTONE, (-)-
- (-)-beta-Butyrolactone
- beta-hydroxybutrolactone
- (S)-β-Butyrolactone
-
- Inchi： 1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3/t3-/m0/s1
- InChI Key： GSCLMSFRWBPUSK-VKHMYHEASA-N
- SMILES： O1C(C[C@@H]1C)=O
Computed Properties
- Exact Mass: 86.03680
- Monoisotopic Mass: 86.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 77.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 0.32180
(S)-β-Butyrolactone Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(S)-β-Butyrolactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B761680-100mg |
(S)-β-Butyrolactone |
65058-82-4 | 100mg |
$ 105.00 | 2023-01-05 | ||
| TRC | B761680-500mg |
(S)-β-Butyrolactone |
65058-82-4 | 500mg |
$ 450.00 | 2023-01-05 | ||
| TRC | B761680-1g |
(S)-β-Butyrolactone |
65058-82-4 | 1g |
$ 710.00 | 2023-01-05 | ||
| TRC | B761680-5mg |
(S)-β-Butyrolactone |
65058-82-4 | 5mg |
$ 173.00 | 2023-09-08 | ||
| TRC | B761680-25mg |
(S)-β-Butyrolactone |
65058-82-4 | 25mg |
$ 775.00 | 2023-09-08 | ||
| TRC | B761680-50mg |
(S)-β-Butyrolactone |
65058-82-4 | 50mg |
$ 1378.00 | 2023-09-08 | ||
| A2B Chem LLC | AG80118-5mg |
2-Oxetanone, 4-Methyl-, (S)- |
65058-82-4 | 5mg |
$289.00 | 2024-04-19 | ||
| A2B Chem LLC | AG80118-25mg |
2-Oxetanone, 4-Methyl-, (S)- |
65058-82-4 | 25mg |
$874.00 | 2024-04-19 | ||
| A2B Chem LLC | AG80118-50mg |
2-Oxetanone, 4-Methyl-, (S)- |
65058-82-4 | 50mg |
$1459.00 | 2024-04-19 |
(S)-β-Butyrolactone Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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